Cas no 1555876-00-0 (4-(1-methylpiperidin-4-yl)butan-2-amine)

• Product Name: 4-(1-methylpiperidin-4-yl)butan-2-amine
• CAS No: 1555876-00-0
• MF: C₁₀H₂₂N₂
• MW: 170.295082569122
• CID: 6533001
• PubChem ID: 83983023
• Update Time: 2025-06-11

4-(1-methylpiperidin-4-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-methylpiperidin-4-yl)butan-2-amine
• EN300-1767333
• 1555876-00-0

• Inchi： 1S/C10H22N2/c1-9(11)3-4-10-5-7-12(2)8-6-10/h9-10H,3-8,11H2,1-2H3
• InChI Key： LMLNZEHPEFINAV-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CCC(C)N)CC1

Computed Properties

• Exact Mass: 170.178298710g/mol
• Monoisotopic Mass: 170.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.3Ų

Additional information on 4-(1-methylpiperidin-4-yl)butan-2-amine

Introduction to 4-(1-methylpiperidin-4-yl)butan-2-amine (CAS No. 1555876-00-0)

4-(1-methylpiperidin-4-yl)butan-2-amine, with the CAS number 1555876-00-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a piperidine ring and an amine functional group, making it a valuable candidate for various therapeutic applications.

The chemical structure of 4-(1-methylpiperidin-4-yl)butan-2-amine is composed of a four-carbon chain with an amine group at the second carbon and a substituted piperidine ring at the fourth carbon. The presence of the methyl group on the piperidine ring adds to its structural complexity and influences its pharmacological properties. This compound has been studied for its potential as a ligand for various receptors, particularly in the central nervous system (CNS).

Recent research has focused on the pharmacological properties of 4-(1-methylpiperidin-4-yl)butan-2-amine. Studies have shown that this compound exhibits selective binding to serotonin receptors, specifically the 5-HT_1A receptor. This binding affinity suggests potential applications in the treatment of psychiatric disorders such as depression and anxiety. The selective nature of its binding also reduces the likelihood of off-target effects, which is a critical consideration in drug development.

In addition to its interaction with serotonin receptors, 4-(1-methylpiperidin-4-yl)butan-2-amine has been investigated for its effects on other neurotransmitter systems. Preliminary studies indicate that it may modulate dopamine and norepinephrine pathways, further expanding its therapeutic potential. These findings are particularly relevant in the context of developing multi-target drugs that can address complex neurological conditions more effectively.

The pharmacokinetic properties of 4-(1-methylpiperidin-4-yl)butan-2-amine have also been evaluated in preclinical studies. These studies have demonstrated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. Furthermore, it has shown low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to assess the safety and efficacy of 4-(1-methylpiperidin-4-yl)butan-2-amine in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These trials are expected to provide more detailed insights into the compound's pharmacodynamics and potential therapeutic benefits.

The synthesis of 4-(1-methylpiperidin-4-yl)butan-2-amine involves several steps, including the formation of the piperidine ring and subsequent functionalization to introduce the amine group. Various synthetic routes have been explored to optimize yield and purity. One common approach involves the reaction of 1-methylpiperidine with an appropriate halide or ester to form the intermediate, followed by reduction to obtain the final product. The choice of synthetic method can significantly impact the overall efficiency and cost-effectiveness of large-scale production.

In conclusion, 4-(1-methylpiperidin-4-yl)butan-2-amine (CAS No. 1555876-00-0) is a promising compound with potential applications in treating various neurological disorders. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for advancing medical treatments in the future.